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Disclaimer: Direct toxicological data for 1-Ethenylcyclopropane-1-sulfonamide is not publicly

available at the time of this publication.[1][2] This guide provides a comparative assessment

based on the toxicological profiles of structurally related compounds and the general class of

sulfonamides to infer a potential toxicological profile. All data for the target compound should

be considered predictive until confirmed by experimental studies.

Introduction
1-Ethenylcyclopropane-1-sulfonamide is an organic compound featuring a cyclopropane

ring, a sulfonamide functional group, and an ethenyl (vinyl) substituent.[3] Its unique structure,

combining the strained cyclopropane ring with the pharmacologically significant sulfonamide

group, makes it a molecule of interest for synthetic and medicinal chemistry.[3] Understanding

its toxicological profile is crucial for safe handling and for evaluating its potential in drug

development. This guide compares the limited available data with that of its structural analogs

to build a predictive toxicological assessment.
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The following table summarizes the known toxicological information for 1-
Ethenylcyclopropane-1-sulfonamide and its key structural fragments or related molecules.

This comparison allows for an estimation of its potential hazards.
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Toxicological
Endpoint

1-

Ethenylcyclopro

pane-1-

sulfonamide

Cyclopropanes

ulfonamide

(Analog)

Ethenylcyclopro

pane (Analog)

General

Sulfonamides

(Chemical

Class)

Acute Oral

Toxicity

Data not

available[2]

Harmful if

swallowed

(Acute Tox. 4

Oral)[4]

Data not

available

Varies; some are

of low toxicity,

while others can

be harmful.[5]

Dermal Toxicity
Data not

available[2]

Data not

available

Data not

available

Generally low,

but can cause

skin irritation.[6]

Inhalation

Toxicity

Data not

available[2]

Data not

available

May cause

respiratory

irritation[7]

Can cause

respiratory

irritation.[6]

Eye Irritation
Data not

available

Causes serious

eye irritation

(Eye Irrit. 2)[4]

Causes serious

eye irritation[7]

Can cause eye

irritation.[6]

Skin Irritation
Data not

available

Data not

available

Causes skin

irritation[7]

Can cause skin

irritation.[6]

Genotoxicity
Data not

available

Data not

available

Data not

available

Generally not

genotoxic, but

some exceptions

exist.

Hypersensitivity
Data not

available

Data not

available

Data not

available

Known to cause

allergic

reactions; severe

reactions like

Stevens-Johnson

syndrome are a

known risk.[5]

Other Key

Toxicities

Data not

available

Data not

available

Highly flammable

liquid and

vapor[7]

Potential for

nephrotoxicity

(kidney damage)
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and

hematological

effects (e.g.,

hemolytic

anemia).[5][8]

Key Signaling Pathways and Experimental
Workflows
Visualizations are provided for a standard toxicological assessment workflow and the primary

mechanism of action for sulfonamide-based antimicrobials.
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In Vitro / Ex Vivo Assessment

In Vivo Assessment

Genotoxicity
(Ames Test, Micronucleus)

Cytotoxicity
(e.g., Neutral Red Uptake)

Risk Assessment &
Safety Profile

Metabolic Stability
(Microsomes, Hepatocytes)

Receptor Binding/
Enzyme Inhibition

Acute Toxicity
(e.g., OECD 423)

If warranted by
in vitro results

Repeated Dose Toxicity
(28-day, 90-day)

Reproductive/Developmental
Toxicity

Carcinogenicity
(Long-term studies)

Test Compound:
1-Ethenylcyclopropane-1-sulfonamide
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p-Aminobenzoic Acid
(PABA)

Dihydropteroate
Synthase (DHPS)

Dihydropteroate ->
Dihydrofolate (DHF)

Bacterial
Enzyme Tetrahydrofolate

(THF) DNA, RNA, Proteins

Essential for
Synthesis

Sulfonamide Drug

Competitive
Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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